Ethyl 2-[2-(4-chlorobenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: ethyl 2-[2-(4-chlorobenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C19H17ClN2O3S/c1-3-25-17(23)11-22-15-9-4-12(2)10-16(15)26-19(22)21-18(24)13-5-7-14(20)8-6-13/h4-10H,3,11H2,1-2H3
• InChI Key: QBXBVGMRYUGWPX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)C)SC1=NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H17ClN2O3S
• Molecular Weight: 388.9 g/mol

Description

Ethyl 2-[2-(4-chlorobenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate, also known as CBA, is a synthetic compound that has been extensively studied for its potential use in scientific research. CBA is a member of the benzothiazole family, which is known for its diverse range of biological activities. In

Scientific Research Applications

Synthesis and Chemical Properties

• Crystal Structure Analysis : The study of azilsartan methyl ester ethyl acetate hemisolvate provides insights into the crystal structure of a complex compound, which may be relevant for understanding the structural aspects of similar benzothiazole derivatives (Zhengyi Li et al., 2015).

• Novel Synthesis Methods : Research into the convenient synthesis of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate derivatives reveals methods for creating complex molecules, potentially informing similar synthetic routes for the target compound (H. M. Mohamed, 2014).

Biological Activity and Applications

• Antimicrobial and Antifungal Activity : The synthesis and evaluation of new benzothiazoles as antimicrobial agents highlights the potential biological activities of benzothiazole derivatives, suggesting areas of application in developing new antimicrobial and antifungal compounds (M. Al-Talib et al., 2016).

• Aldose Reductase Inhibitors : Benzothiazolyl substituted iminothiazolidinones and benzamido-oxothiazolidines were studied for their potent and partly selective inhibition of aldose reductase, an enzyme involved in diabetic complications. This demonstrates the therapeutic potential of benzothiazole derivatives in managing diabetes-related conditions (A. Saeed et al., 2014).